Cas no 2229471-18-3 (tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate
• CAS No: 2229471-18-3
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 5801118
• PubChem ID: 165690831
• Update Time: 2025-06-22

tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(1,3-thiazol-5-yl)propan-2-yl]carbamate
• 2229471-18-3
• EN300-1901949

• Inchi： 1S/C11H19N3O2S/c1-11(2,3)16-10(15)14-8(5-12)4-9-6-13-7-17-9/h6-8H,4-5,12H2,1-3H3,(H,14,15)
• InChI Key： OALAPHOMZXEXJC-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.11979803g/mol
• Monoisotopic Mass: 257.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate

Introduction to tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate (CAS No. 2229471-18-3)

Tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate (CAS No. 2229471-18-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of carbamates and features a unique structural arrangement that includes a tert-butyl group, an amino group, and a thiazole ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate is characterized by a tert-butyl carbamate moiety attached to an amino acid derivative. The tert-butyl group provides steric hindrance and enhances the stability of the compound, while the amino acid derivative contributes to its biological activity. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its diverse biological activities, including antimicrobial and anti-inflammatory properties.

Recent studies have highlighted the potential of tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, these compounds have been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate has also shown promise in cancer research. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death) in cancer cells.

The pharmacokinetic properties of tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, making it suitable for chronic administration in clinical settings.

To further enhance its therapeutic efficacy, researchers are exploring various prodrug strategies for tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate. Prodrugs are biologically inactive derivatives that are converted into their active forms through metabolic processes within the body. This approach can improve drug delivery and reduce side effects by targeting specific tissues or organs. For example, conjugating the compound with peptides or other biomolecules can enhance its cellular uptake and retention.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-1-amino-3-(1,3-thiazol-5-yl)propan-2-ylcarbamate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits dose-dependent pharmacological effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, tert-butyl N-1-amino-3-(1,3-thiazol-5-y l)propan - 2 - ylcarbamate (CAS No. 2229471 - 18 - 3) represents a promising candidate for the development of novel therapeutics in multiple disease areas. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes and advancing medical science.